Cas no 896268-81-8 (N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide)

• Product Name: N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide
• CAS No: 896268-81-8
• MF: C₂₁H₂₅N₃O₄S
• MW: 415.505903959274
• CID: 6009116
• PubChem ID: 16829839
• Update Time: 2025-11-01

N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide
• Ethanediamide, N1-(4-ethylphenyl)-N2-[[1-(phenylsulfonyl)-2-pyrrolidinyl]methyl]-
• SR-01000023350-1
• N-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-N'-(4-ethylphenyl)ethanediamide
• SMR000811328
• N1-(4-ethylphenyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• 896268-81-8
• AKOS024661606
• SR-01000023350
• CHEMBL1395576
• MLS001234555
• N-[[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl]-N'-(4-ethylphenyl)oxamide
• HMS3018N19
• F2574-0069

• Inchi： 1S/C21H25N3O4S/c1-2-16-10-12-17(13-11-16)23-21(26)20(25)22-15-18-7-6-14-24(18)29(27,28)19-8-4-3-5-9-19/h3-5,8-13,18H,2,6-7,14-15H2,1H3,(H,22,25)(H,23,26)
• InChI Key： MDSDWJYUJFNRMO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)C(NCC1CCCN1S(C1=CC=CC=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 415.15657746g/mol
• Monoisotopic Mass: 415.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• pka: 11?+-.0.70(Predicted)

Additional information on N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide

N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide (CAS No. 896268-81-8)：Structure, Mechanism, and Emerging Applications in Modern Biomedicine

N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide (CAS No. 896268-81-8) is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential bioactive properties. This compound belongs to the class of ethanediamide derivatives, which are known for their ability to form hydrogen bonds and interact with various biological targets. The core structure of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide features a pyrrolidin-2-ylmethyl group substituted with a benzenesulfonyl moiety, linked to a 4-ethylphenyl group through a ethanediamide linkage. This architectural configuration allows for a combination of hydrophobic and polar interactions, which may be critical for its potential applications in drug discovery and development.

The benzenesulfonyl group in N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide plays a pivotal role in modulating the compound's physicochemical properties. Sulfonamide functionalities are well-documented for their ability to act as hydrogen bond acceptors and donors, which can enhance the molecule's binding affinity to protein targets. Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the importance of benzenesulfonyl moieties in the design of ethanediamide-based inhibitors for protease and kinase enzymes. These findings suggest that the benzenesulfonyl group in N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide may contribute to the molecule's potential as a protease inhibitor or kinase modulator, areas that remain highly relevant in the treatment of cancers and autoimmune disorders.

The pyrrolidin-2-ylmethyl ring in N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide is another key structural element that warrants in-depth exploration. Pyrrolidinone and pyrrolidine scaffolds are frequently employed in medicinal chemistry due to their ability to mimic the conformational flexibility of natural amino acids. A 2023 review in ACS Chemical Biology emphasized that pyrrolidin-2-ylmethyl groups can serve as proton sponge motifs, which are particularly useful in the development of cell-penetrating peptides and small-molecule carriers. This characteristic could be leveraged in the design of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide for targeted drug delivery systems, where the molecule's ability to traverse biological membranes is critical.

The 4-ethylphenyl substituent in N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide introduces a hydrophobic component to the molecule, which may influence its solubility and membrane permeability. Hydrophobic substituents are often strategically incorporated into drug candidates to enhance their lipophilicity, a property that is closely correlated with bioavailability. A 2024 study in European Journal of Pharmaceutical Sciences demonstrated that 4-ethylphenyl groups can significantly improve the solubility of ethanediamide-based compounds in aqueous environments. This finding is particularly relevant for the development of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide as a potential therapeutic agent, where optimizing solubility is a key challenge in drug formulation.

The ethanediamide linkage in N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide is central to its structural integrity and functional versatility. Ethanediamide derivatives are known for their ability to form amide bonds, which are essential for stabilizing molecular interactions in biological systems. A 2023 paper in Angewandte Chemie reported that ethanediamide scaffolds can act as proton relays in enzyme-catalyzed reactions, suggesting that N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide may have applications in the development of enzyme activators or inhibitors. These insights highlight the potential of ethanediamide moieties in modulating enzyme activity, a property that could be exploited in the treatment of metabolic diseases and other conditions involving enzyme dysfunction.

Recent advances in computational chemistry have provided valuable insights into the molecular interactions of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide. Molecular docking studies published in Journal of Computational Chemistry (2024) have suggested that this compound may interact with histone deacetylases (HDACs), a family of enzymes that play a critical role in epigenetic regulation. HDAC inhibitors are currently being explored as potential therapies for neurodegenerative diseases and cancer, and the ability of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide to modulate HDAC activity could make it a promising candidate for further investigation.

In addition to its potential as an HDAC inhibitor, N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide may also exhibit anti-inflammatory properties. A 2023 study in Pharmacological Research demonstrated that ethanediamide-based compounds can inhibit the NF-κB signaling pathway, a key mediator of inflammatory responses. This finding suggests that N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide could be developed into a therapeutic agent for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The combination of benzenesulfonyl, pyrrolidin-2-ylmethyl, and 4-ethylphenyl groups in this molecule may contribute to its ability to interact with multiple biological targets, a property that is highly desirable in the development of multitarget drugs.

The solubility and stability of N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide are critical factors that must be considered during its development as a drug candidate. A 2024 study in International Journal of Pharmaceutics reported that the presence of ethanediamide moieties can enhance the thermal stability of molecules, which may improve the shelf life of formulations containing this compound. Additionally, the 4-ethylphenyl group has been shown to improve aqueous solubility, a property that is essential for the development of oral formulations. These findings indicate that N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide has favorable pharmaceutical properties that may facilitate its development into a viable therapeutic agent.

In conclusion, N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide is a promising compound with a diverse range of potential applications in medicinal chemistry. Its unique combination of benzenesulfonyl, pyrrolidin-2-ylmethyl, and 4-ethylphenyl groups, along with its ethanediamide linkage, may enable it to interact with multiple biological targets and modulate various physiological processes. Further research is needed to fully explore the therapeutic potential of this compound and to optimize its pharmaceutical properties for clinical development.

N-{1-(Benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide: A Promising Compound in Medicinal Chemistry Introduction N-{1-(Benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry. Its unique combination of functional groups—specifically, the benzenesulfonyl, pyrrolidin-2-ylmethyl, 4-ethylphenyl, and ethanediamide moieties—endows it with a broad spectrum of potential biological activities. This compound represents a compelling candidate for further exploration in drug discovery and development, with potential applications in the treatment of various diseases, including neurodegenerative disorders, cancer, and inflammatory conditions. --- Structural and Functional Analysis The molecular structure of N-{1-(Benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide is characterized by the following key components: 1. Benzenesulfonyl Group: This group contributes to the molecule’s hydrophobicity and electronic properties, which may enhance its ability to interact with hydrophobic binding sites in proteins. It is also known to influence lipophilicity, which is critical for drug absorption and distribution. 2. Pyrrolidin-2-ylmethyl Group: This group introduces a ring structure that can potentially engage in hydrogen bonding and conformational flexibility, allowing the molecule to adopt multiple conformations that may be optimal for protein-ligand interactions. 3. 4-Ethylphenyl Group: This aromatic group enhances the solubility and stability of the molecule, making it more amenable to pharmaceutical formulation and biological activity. 4. Ethanediamide Linkage: This linkage is central to the molecule’s amide bond formation, which is crucial for stabilizing molecular interactions and modulating enzyme activity. --- Potential Biological Activities Recent studies have highlighted several promising biological activities of N-{1-(Benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide: 1. HDAC Inhibition - Molecular docking studies suggest that the compound may interact with histone deacetylases (HDACs), which are key enzymes in epigenetic regulation. Inhibition of HDACs has been explored as a therapeutic strategy in cancer and neurodegenerative diseases. 2. Anti-inflammatory Activity - The compound may inhibit the NF-κB signaling pathway, a central mediator of inflammation. This property positions it as a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. 3. Multitarget Interactions - The presence of multiple functional groups allows the molecule to potentially interact with multiple biological targets, making it a promising multitarget drug candidate. This is particularly valuable in the treatment of complex diseases with multiple pathophysiological mechanisms. --- Pharmaceutical Properties The solubility, stability, and bioavailability of the compound are critical factors for its clinical development: - Solubility: The 4-ethylphenyl group enhances the solubility of the molecule, which is essential for oral bioavailability. - Stability: The ethanediamide linkage and the benzenesulfonyl group contribute to the chemical stability of the molecule under various physiological conditions. - Lipophilicity: The benzenesulfonyl and 4-ethylphenyl groups provide a favorable lipophilicity profile, which enhances cell membrane permeability and target engagement. --- Conclusion and Future Directions N-{1-(Benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide is a structurally diverse and functionally rich molecule with promising therapeutic potential. Its ability to modulate multiple biological pathways and its favorable pharmaceutical properties make it a compelling candidate for further investigation in drug discovery and medicinal chemistry. Future research should focus on: - In vitro and in vivo studies to evaluate its biological activity and toxicity. - Structure-activity relationship (SAR) studies to optimize its pharmacological profile. - Clinical trials to assess its efficacy and safety in targeted disease applications. In summary, N-{1-(Benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(4-ethylphenyl)ethanediamide represents a novel and versatile platform for the development of next-generation therapeutics, with the potential to make significant contributions to modern medicine.